Cas no 62681-75-8 (1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester
• CAS No: 62681-75-8
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• CID: 435351
• PubChem ID: 21854176
• Update Time: 2025-04-19

1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 2-azido-, ethyl ester
• ethyl 2-azidoimidazole-1-carboxylate
• Ethyl 2-azido-1H-imidazole-1-carboxylate
• DTXSID80618829
• 62681-75-8

• Inchi： 1S/C6H7N5O2/c1-2-13-6(12)11-4-3-8-5(11)9-10-7/h3-4H,2H2,1H3
• InChI Key： PKMVJQMOWJZBNO-UHFFFAOYSA-N
• SMILES： O(C(N1C=CN=C1N=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 181.06011
• Monoisotopic Mass: 181.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 92.88